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Compound of Interest

Compound Name: 80-014B

Cat. No.: B10862083

For researchers, scientists, and drug development professionals utilizing 80-O14B, a cationic
lipid-like compound integral to CRISPR/Cas9 delivery systems, ensuring safe handling and
proper disposal is paramount. While a specific Safety Data Sheet (SDS) for 80-O14B is not
publicly available, this guide provides essential safety protocols and logistical plans based on
the general characteristics of cationic lipids and nanoparticles used in laboratory settings.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and ensure a
safe laboratory environment. The following table summarizes the recommended PPE for
handling 80-O14B.
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PPE Category

Item

Specification/Stand
ard

Purpose

Hand Protection

Disposable Gloves

Nitrile or other
chemically resistant

material

Prevents direct skin
contact with 80-O14B,
which may cause
irritation or

sensitization.

Eye Protection

Safety Glasses

ANSI Z87.1 certified,

with side shields

Protects eyes from
splashes or aerosols
of 80-O14B solutions.

Chemical Goggles

Recommended when
there is a significant

risk of splashing

Provides a complete
seal around the eyes
for enhanced

protection.

Body Protection

Laboratory Coat

Standard, long-

sleeved

Protects skin and
personal clothing from

contamination.

Respiratory Protection

Fume Hood

Recommended for all
manipulations of 80-
014B to control
potential inhalation

exposure to aerosols.

N95 Respirator

NIOSH-approved

May be necessary for
procedures with a
high likelihood of
generating aerosols
outside of a fume
hood.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe and effective use of 80-O14B. The following

experimental workflow outlines the key stages of handling this compound.
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Store at -20°C in a tightly sealed container

Prepare 80-014B solution in a fume hood

Handling and Use
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Figure 1. Workflow for safe handling and disposal of 80-O14B.

Experimental Protocols

Detailed methodologies for key experiments involving 80-O14B should be developed and
strictly followed. These protocols should incorporate the safety measures outlined in this

document.

Preparation of 80-014B Stock Solution:
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o Work Area Preparation: Ensure the work area, typically a chemical fume hood, is clean and
free of clutter.

o Gather Materials: Assemble all necessary materials, including 80-O14B, appropriate solvent
(e.g., ethanol), and sterile, nuclease-free tubes.

e Don PPE: Put on all required personal protective equipment.

» Weighing: Carefully weigh the desired amount of 80-O14B powder in a tared, sterile
microcentrifuge tube.

o Dissolving: Add the appropriate volume of solvent to the tube. Vortex or sonicate briefly until
the lipid is completely dissolved.

o Storage: Store the stock solution at -20°C in a tightly sealed container.

Disposal Plan

Proper disposal of 80-O14B and associated materials is crucial to prevent environmental
contamination and ensure laboratory safety.

Liquid Waste:

« All solutions containing 80-014B should be collected and disposed of as chemical waste.
e Do not pour 80-014B solutions down the drain.

» Follow your institution's specific guidelines for chemical waste disposal.

Solid Waste:

» All materials that have come into contact with 80-O14B, such as gloves, pipette tips, and
tubes, should be considered hazardous waste.

o Collect these materials in a designated, labeled hazardous waste container.

¢ Dispose of the container according to your institution's hazardous waste management
procedures.
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Decontamination:
e Wipe down all work surfaces with a suitable laboratory disinfectant after handling 80-O14B.

 In case of a spill, immediately alert others in the area and follow your laboratory's spill
cleanup procedure for chemical spills.

By adhering to these safety and logistical guidelines, researchers can confidently and safely
utilize 80-014B in their critical work, fostering a culture of safety and responsibility in the
laboratory.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
80-014B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862083#personal-protective-equipment-for-
handling-80-014b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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